Cas no 1396555-73-9 (methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1396555-73-9
• MF: C₂₁H₂₇N₃O₅
• MW: 401.4561855793
• CID: 5806258
• PubChem ID: 71794186
• Update Time: 2025-10-12

methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 1-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• VU0541247-1
• methyl 1-[4-(oxolane-2-carbonyl)piperazine-1-carbonyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• AKOS024544642
• methyl 1-[4-(oxolane-2-carbonyl)piperazine-1-carbonyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• F6249-0326
• 1396555-73-9

• Inchi： 1S/C21H27N3O5/c1-28-21(27)24-9-8-15-5-2-3-6-16(15)18(24)20(26)23-12-10-22(11-13-23)19(25)17-7-4-14-29-17/h2-3,5-6,17-18H,4,7-14H2,1H3
• InChI Key： VDXDEZMFQBYMFD-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C(C2C3C=CC=CC=3CCN2C(=O)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 401.19507097g/mol
• Monoisotopic Mass: 401.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 1-4-(Oxolane-2-Carbonyl)piperazine-1-Carbonyl-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No. 1396555-73-9): An Overview

Methyl 1-4-(Oxolane-2-Carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1396555-73-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroisoquinoline core and a piperazine moiety, both of which are crucial for its biological activities.

The tetrahydroisoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. It has been extensively studied for its potential in the treatment of neurological disorders, cancer, and other diseases. The presence of the piperazine group further enhances the compound's pharmacological properties by increasing its solubility and bioavailability.

Recent studies have highlighted the potential of methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in modulating specific protein-protein interactions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the interaction between two key proteins involved in cancer cell proliferation. This inhibition could potentially lead to new therapeutic strategies for treating various types of cancer.

In addition to its anti-cancer properties, methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown promise in neurodegenerative disease research. A study conducted at the University of California found that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it may be a valuable candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a tetrahydroisoquinoline derivative with an oxolane-containing piperazine moiety using a suitable coupling reagent such as HATU or EDC·HCl. The final step typically involves methylation to form the desired product.

The pharmacokinetic properties of methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in various therapeutic applications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, methyl 1-4-(oxolane-2-carbonyl)piperazine-1-carbonyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1396555-73-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.